2-(4-chlorophenyl)-N-(2-methoxy-5-nitrophenyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(2-methoxy-5-nitrophenyl)acetamide
• InChI: InChI=1S/C15H13ClN2O4/c1-22-14-7-6-12(18(20)21)9-13(14)17-15(19)8-10-2-4-11(16)5-3-10/h2-7,9H,8H2,1H3,(H,17,19)
• InChI Key: CYRUJMCNLKHNPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C15H13ClN2O4
• DSSTOX Substance ID: DTXSID80976678
• Molecular Weight: 320.73 g/mol
• CAS RN: 6117-08-4

Description

2-(4-chlorophenyl)-N-(2-methoxy-5-nitrophenyl)acetamide, commonly known as CMNA, is a synthetic compound that has been studied for its potential applications in scientific research. CMNA belongs to the class of organic compounds known as acetanilides, which are widely used in the pharmaceutical industry due to their analgesic and anti-inflammatory properties.

Scientific Research Applications

CMNA has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to inhibit the activity of certain ion channels, such as the TRPV1 channel, which is involved in pain sensation. CMNA has also been shown to modulate the activity of the NMDA receptor, which is involved in learning and memory processes. These findings suggest that CMNA may have therapeutic potential for the treatment of pain and cognitive disorders.

Mechanism of Action

The mechanism of action of CMNA involves its interaction with specific receptors and ion channels in the nervous system. CMNA has been shown to bind to the TRPV1 channel and inhibit its activity, leading to a reduction in pain sensation. It has also been shown to modulate the activity of the NMDA receptor, which is involved in synaptic plasticity and learning and memory processes.
Biochemical and Physiological Effects:
CMNA has been shown to have a range of biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that CMNA inhibits the activity of the TRPV1 channel and modulates the activity of the NMDA receptor. In vivo studies have shown that CMNA reduces pain behavior in animal models of inflammatory and neuropathic pain. CMNA has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

CMNA has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity and yield. It has been shown to have specific interactions with ion channels and receptors in the nervous system, making it a useful tool for studying pain and cognitive disorders. However, there are also limitations to the use of CMNA in lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the experimental conditions. Additionally, CMNA may have off-target effects that could complicate data interpretation.

Future Directions

There are several future directions for the study of CMNA. Further research is needed to fully understand its mechanism of action and its potential therapeutic applications. CMNA could be further optimized to increase its potency and specificity for specific targets in the nervous system. Additionally, CMNA could be used in combination with other compounds to enhance its therapeutic effects. Finally, the development of new animal models and experimental paradigms could help to elucidate the role of CMNA in pain and cognitive disorders.
Conclusion:
In conclusion, CMNA is a synthetic compound that has potential applications in scientific research, particularly in the field of neuroscience. Its synthesis method has been optimized to yield high purity and yield, making it suitable for large-scale production. CMNA has been shown to interact with specific ion channels and receptors in the nervous system, leading to a reduction in pain sensation and improvement in cognitive function. However, further research is needed to fully understand its mechanism of action and its potential therapeutic applications.

Synthesis Methods

The synthesis of CMNA involves the reaction of 4-chloroacetanilide with 2-methoxy-5-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is purified through recrystallization to obtain CMNA in its pure form. This synthesis method has been optimized to yield high purity and yield of CMNA, making it suitable for large-scale production.